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Compound of Interest

Compound Name: NR-7h

Cat. No.: B15614282 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
NR-7h is a potent and selective degrader of p38 mitogen-activated protein kinase α (p38α) and

p38β. As a heterobifunctional Proteolysis Targeting Chimera (PROTAC), NR-7h utilizes the

endogenous ubiquitin-proteasome system to induce the degradation of its target proteins. This

technical guide provides a comprehensive overview of NR-7h, including its chemical properties,

mechanism of action, key experimental data, and detailed protocols for its application in

research settings.
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Identifier Value

CAS Number 2550399-06-7

IUPAC Name

2-(2,6-dioxopiperidin-3-yl)-4-((4-(4-(5-((5-((1-(4-

((2,4-difluorobenzyl)oxy)-3-bromo-5-methyl-6-

oxobenzyl)-2,5-

dimethylphenyl)carbamoyl)pentyl)carbamoyl)pe

ntyl)-1H-1,2,3-triazol-1-

yl)pentyl)carbamoyl)isoindoline-1,3-dione

Molecular Formula C48H50BrF2N9O8

Molecular Weight 998.87 g/mol

SMILES

FC1=CC(F)=C(COC2=C(Br)C(N(C3=C(C)C=CC

(C(NCCCCC4=CN(CCCC(NCCCCNC5=CC=C

C(C(N6C7C(NC(CC7)=O)=O)=O)=C5C6=O)=O)

N=N4)=O)=C3)C(C)=C2)=O)C=C1

Mechanism of Action
NR-7h functions as a PROTAC, a molecule designed to bring a target protein and an E3

ubiquitin ligase into close proximity, thereby inducing the ubiquitination and subsequent

degradation of the target protein by the proteasome.

Specifically, NR-7h is composed of three key components:

A ligand that binds to the p38α and p38β kinases.

A ligand that recruits the Cereblon (CRBN) E3 ubiquitin ligase.

A linker that connects these two ligands.

By simultaneously binding to p38α/β and CRBN, NR-7h facilitates the formation of a ternary

complex. This proximity allows for the transfer of ubiquitin from the E3 ligase complex to lysine

residues on the surface of p38α/β. The resulting polyubiquitinated p38α/β is then recognized

and degraded by the 26S proteasome.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 5 Tech Support

https://www.benchchem.com/product/b15614282?utm_src=pdf-body
https://www.benchchem.com/product/b15614282?utm_src=pdf-body
https://www.benchchem.com/product/b15614282?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


NR-7h Action

Ubiquitination and Degradation

NR-7h

p38α/β

Binds

CRBN E3 Ligase
Recruits

p38α/β-NR-7h-CRBN
Ternary Complex

Poly-ubiquitinated
p38α/β

Ubiquitination

Ubiquitin
26S ProteasomeRecognition Degraded PeptidesDegradation

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 5 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Stress Stimuli
(UV, Cytokines, LPS)

MAP3K
(e.g., TAK1, ASK1)

Activates

MKK3/6

Phosphorylates

p38α/β

Phosphorylates

Downstream Substrates
(e.g., MK2, ATF2)

Phosphorylates

Cellular Response
(Inflammation, Apoptosis)

NR-7h

Induces Degradation

 

Cell Treatment with NR-7h

Cell Lysis
(RIPA buffer + protease inhibitors)

Protein Quantification
(BCA assay)

SDS-PAGE

Transfer to PVDF membrane

Blocking
(5% non-fat milk or BSA in TBST)

Primary Antibody Incubation
(anti-p38α/β, anti-loading control)

Secondary Antibody Incubation
(HRP-conjugated)

Chemiluminescent Detection

Analysis

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 5 Tech Support

https://www.benchchem.com/product/b15614282?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15614282?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


To cite this document: BenchChem. [An In-depth Technical Guide to NR-7h: A Selective
p38α/β Degrader]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614282#nr-7h-cas-number-and-iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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